methyl 2-(1H-indol-3-yl)acetate

• IUPAC Name: methyl 2-(1H-indol-3-yl)acetate
• InChI: InChI=1S/C11H11NO2/c1-14-11(13)6-8-7-12-10-5-3-2-4-9(8)10/h2-5,7,12H,6H2,1H3
• InChI Key: KTHADMDGDNYQRX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CNC2=CC=CC=C21
• Molecular Formula: C11H11NO2
• DSSTOX Substance ID: DTXSID40172639
• Molecular Weight: 189.21 g/mol
• Physical Description: Solid
• CAS RN: 1912-33-0
• Melting Point: 125 °C

Description

Methyl 2-(1H-indol-3-yl)acetate (MIA) is a compound belonging to the class of indole derivatives. It is a natural product found in a variety of plants and animals, and has been studied for its potential therapeutic activities. This compound has been reported to possess anti-inflammatory, antioxidant, and anti-cancer properties, as well as being a potential inhibitor of human immunodeficiency virus (HIV) replication. MIA has also been studied for its potential as an antiviral, antifungal, and anti-bacterial agent.

Scientific Research Applications

Chemical Reactions and Synthesis

• Methyl and ethyl 2-(2-oxo-2,3-dihydro-3H-indol-3-ylidene)acetates, closely related to methyl 2-(1H-indol-3-yl)acetate, react with aromatic amines to produce regioselective addition products at the α-position of the activated exocyclic C=C bond (Koz’minykh et al., 2006).
• The study of oxidations of 1,3-disubstituted indole derivatives, including methyl 2-cyano-2-(1-alkoxycarbonyl-1H-indol-3-yl)acetates, led to the discovery of novel functionalized 2-hydroxyindolenines (Morales-Ríos et al., 1993).

Application in Corrosion Inhibition

• Methyl 2-(bis((3,5-dimethyl-1H-pyrazol-1-yl)methyl)amino) acetate, a derivative, has been synthesized and found to be a very effective inhibitor of corrosion of C38 steel in hydrochloric acid solutions (Missoum et al., 2013).

Biological Activity

• A synthesis and biological evaluation of compounds including ethyl 2-(3-(2-chloro-3-oxo-4-phenylcyclobutyl)-1H-indol-1-yl)acetate, which are structurally related to this compound, have shown antimicrobial activity (Muralikrishna et al., 2014).

Stereochemistry and Diastereomer Studies

• The three-component reaction involving indole and methyl acetoacetate leads to the formation of methyl 2-(acetyl)-3-(1H-indol-3-yl)-4-methylpentanoate as a single diastereomer, showing the importance of stereochemistry in reactions involving this compound derivatives (Renzetti et al., 2015).

Mechanism of Action

Target of Action

Methyl 2-(1H-indol-3-yl)acetate, also known as Methyl indole-3-acetate, is an endogenous metabolite . It is found in various plants such as apples, beach peas (Lathyrus maritimus), purple beans (Vicia amurensis), wild soybeans (Glycine soja), and wild beans (Vigna catiang var. sinensis)

Mode of Action

It is known that indole derivatives, which include methyl indole-3-acetate, have a broad spectrum of biological activities . They can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

It is known that indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants . As Methyl indole-3-acetate is a derivative of indole, it may potentially influence similar biochemical pathways.

Pharmacokinetics

It is soluble in dmso at a concentration of 50 mg/ml , which suggests that it may have good bioavailability.

Result of Action

Methyl indole-3-acetate has been reported to have antitumor activity . .

Action Environment

It is known that the compound is found in various plants , suggesting that it may be stable in a variety of environmental conditions.

Safety and Hazards

Methyl 2-(1H-indol-3-yl)acetate is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It should be stored in a well-ventilated place and kept in a tightly closed container.

Future Directions

Indole derivatives have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. New research insights into indoles will facilitate a better understanding of their druggability and application in intestinal and liver diseases.

Biochemical Analysis

Biochemical Properties

Methyl 2-(1H-indol-3-yl)acetate plays a crucial role in biochemical reactions. It is involved in various metabolic processes as an endogenous metabolite

Cellular Effects

The effects of this compound on various types of cells and cellular processes are diverse. It is known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . The specific details of these influences are still being researched.

Molecular Mechanism

The molecular mechanism of action of this compound is complex and multifaceted. It exerts its effects at the molecular level through various interactions with biomolecules, potentially involving enzyme inhibition or activation, and changes in gene expression

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with several enzymes and cofactors, potentially affecting metabolic flux or metabolite levels . The specifics of these interactions and effects are still being explored.

Synthesis routes and methods I

Procedure details

Concentrated sulfuric acid (0.2 equiv.) was carefully added to a solution of 1H-indol-3-ylacetic acid in MeOH (1 M) and the reaction was stirred at rt for 2.5 h. The solution was cooled with an ice bath, and aqueous 2 N NaOH (0.18 equiv.) was slowly added such that T<10° C. The solution was diluted with water, and solid K2CO3 was then added until pH was neutral. The solution was extracted with MTBE (2×), washed with water (2×), brine, dried over Na2SO4, filtered, and concentrated to give a brown syrup. The crude syrup was dissolved in MTBE (1.4 mL/g) and transferred to a three necked flask fitted with a temperature probe, mechanical stirrer, addition funnel and nitrogen inlet. Hex was then slowly added to the stirring solution over 1 h. More Hex was then added over 2 h then left overnight. The suspension was filtered, washed with Hex, and dried on the fit under nitrogen for 20 h to give the title compound (81%) as a light orange solid.

Synthesis routes and methods II

Procedure details

Indole-3-acetic acid (25 g, 143 mmol) was dissolved in 500 mL of methanol and 5 mL of concentrated sulfuric acid was added. The resulting solution was heated under reflux overnight. TLC analysis indicated the absence of starting material and the reaction mixture was concentrated in vacuo. The residue was dissolved in 300 mL of ethyl ether, washed with 5% aqueous sodium bicarbonate (2×150 mL), dried over magnesium sulfate, filtered and concentrated to 24.09 g (89.1%) of the ester as a burgandy colored oil.

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

A mixture of commercially available (1H-indol-3-yl)acetic acid (200 g, 1.14 mol), methanol (2700 mL) and a saturated solution of HCl in diethyl ether (750 mL) was stirred at room temperature for 16 h. The solvent was removed in vacuo, and the residue was subjected to aqueous work-up under alkaline conditions by the use of aqueous ammonia to yield methyl (1H-indol-3-yl)acetate as an oil (202.5 g, 94%). The crude oil was dissolved in acetic acid (2 L), and sodium cyanoborohydride (60 g, 0.95 mol) was added in portions of 1 g over a period of 8 h. The resulting mixture was stirred at room temperature for 16 h and then poured onto an ice/water mixture. Aqueous work-up under alkaline conditions gave the crude product that was purified by flash chromatography (ethyl acetate/heptane 1:1) to give the title compound (97.3 g, 48%).

Synthesis routes and methods V

Procedure details

To a solution of carboxylic acid 73 (10 g, 57.1 mmol) in MeOH (500 mL) was added dropwise thionyl chloride (21 mL, 285 mmol) at 0° C. The mixture was stirred at room temperature for 2 h and concentrated in vacuo to remove solvent. The residue was diluted with EtOAc and washed with aq. saturated NH4Cl solution, aq. saturated NaHCO3 solution and brine successively. The organic layer was dried over anhydrous MgSO4, filtered and concentrated in vacuo. The crude titled compound 74 (10.9 g, quantitative) was used without further purification. MH+190.